Cas no 137528-89-3 (3,5-Difluoro-4'-pentyl-1,1'-biphenyl)
137528-89-3 structure
Product Name:3,5-Difluoro-4'-pentyl-1,1'-biphenyl
CAS No:137528-89-3
MF:C17H18F2
MW:260.321631908417
CID:2772250
PubChem ID:18552275
Update Time:2025-04-21
3,5-Difluoro-4'-pentyl-1,1'-biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 1,3-difluoro-5-(4-pentylphenyl)benzene
- 137528-89-3
- 3,5-DIFLUORO-4'-PENTYL-1,1'-BIPHENYL
- 1,1'-Biphenyl, 3,5-difluoro-4'-pentyl-
- 2,6-difluoro-4-(4-pentylphenyl)benzene
- QCMGPUNAKTZLQT-UHFFFAOYSA-N
- SCHEMBL2786810
- DTXSID60595043
- 3,5-Difluoro-4'-pentyl-1,1'-biphenyl
-
- Inchi: 1S/C17H18F2/c1-2-3-4-5-13-6-8-14(9-7-13)15-10-16(18)12-17(19)11-15/h6-12H,2-5H2,1H3
- InChI Key: QCMGPUNAKTZLQT-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)C1C=CC(=CC=1)CCCCC)F
Computed Properties
- Exact Mass: 260.13765690Da
- Monoisotopic Mass: 260.13765690Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.060±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (6.8E-5 g/L) (25 ºC),
3,5-Difluoro-4'-pentyl-1,1'-biphenyl Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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